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Compound of Interest

Compound Name: LP-130

Cat. No.: B1675262

SC144 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers encountering a lack of efficacy with SC144, a first-in-class,
orally active gp130 inhibitor.[1][2][3] SC144 exerts its cytotoxic effects by binding to gp130,
which leads to the inhibition of the STAT3 and Akt signaling pathways, ultimately resulting in
cell-cycle arrest, anti-angiogenesis, and apoptosis.[1][4]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SC1447?

Al: SC144 is a small molecule inhibitor of glycoprotein 130 (gp130), a co-receptor for the IL-6
family of cytokines.[3] By binding to gp130, SC144 induces its phosphorylation and
deglycosylation, which abrogates the phosphorylation and nuclear translocation of STAT3.[1][2]
This disruption of the gp130/STAT3 signaling pathway inhibits the expression of downstream
target genes involved in cell survival, proliferation, and angiogenesis, leading to apoptosis in
cancer cells.[1][4]

Q2: In which cell lines has SC144 shown efficacy?

A2: SC144 has demonstrated potent cytotoxicity in a variety of cancer cell lines, particularly in
human ovarian cancer cell lines.[1][5][6] It has also shown effectiveness in cell lines resistant to
conventional chemotherapies.[1][2][3]
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Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of

SC144 in various cancer cell lines.

Cell Line Cancer Type IC50 (pM) Notes

OVCAR-8 Ovarian Cancer 0.72 -

OVCAR-5 Ovarian Cancer 0.49 -

OVCAR-3 Ovarian Cancer 0.95 -

] Paclitaxel- and

NCI/ADR-RES Ovarian Cancer 0.43 o )
Doxorubicin-resistant

HEY Ovarian Cancer 0.88 Cisplatin-resistant
Range across 14

MDA-MB-435 Breast Cancer 04-4 )
cancer cell lines
Range across 14

LNCaP Prostate Cancer 04-4 )
cancer cell lines
Range across 14

HCT116 Colon Cancer 04-4 )
cancer cell lines
Range across 14

HT-29 Colon Cancer 04-4

cancer cell lines

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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